Cas no 87293-37-6 (2-Biphenyl-4'-fluoro-acetic Acid)

• Product Name: 2-Biphenyl-4'-fluoro-acetic Acid
• CAS No: 87293-37-6
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD03426492
• CID: 859340
• Update Time: 2025-06-08

2-Biphenyl-4'-fluoro-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-biphenyl-2-acetic acid
• (4-FLUOROBIPHENYL-2')-ACETIC ACID
• 2-Biphenyl-4'-fluoro-acetic Acid

• MDL： MFCD03426492
• Inchi： 1S/C14H11FO2/c15-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： OEXCPMVXXPJZES-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

2-Biphenyl-4'-fluoro-acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Biphenyl-4'-fluoro-acetic Acid

Introduction to 2-Biphenyl-4'-fluoro-acetic Acid (CAS No. 87293-37-6)

2-Biphenyl-4'-fluoro-acetic Acid (CAS No. 87293-37-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its biphenyl core and a fluoro-substituted acetic acid group, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-Biphenyl-4'-fluoro-acetic Acid consists of a biphenyl moiety with a fluorine atom at the 4' position and an acetic acid group attached to the 2-position of the biphenyl ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. These properties have been extensively studied in recent years, leading to numerous applications in drug discovery and development.

In the realm of medicinal chemistry, 2-Biphenyl-4'-fluoro-acetic Acid has been explored as a potential lead compound for the development of new therapeutic agents. Its ability to modulate various biological targets, such as enzymes, receptors, and ion channels, has been documented in several studies. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. This makes 2-Biphenyl-4'-fluoro-acetic Acid a promising candidate for the development of targeted cancer therapies.

Beyond its potential as a drug candidate, 2-Biphenyl-4'-fluoro-acetic Acid also serves as an important building block in the synthesis of other bioactive molecules. Its versatile reactivity allows it to be readily functionalized through various chemical transformations, such as esterification, amidation, and coupling reactions. These transformations enable chemists to create a wide array of derivatives with tailored properties for specific applications.

In addition to its applications in drug discovery, 2-Biphenyl-4'-fluoro-acetic Acid has also been investigated for its use in diagnostic imaging agents. The fluorine atom in the molecule can be labeled with radioactive isotopes, making it suitable for positron emission tomography (PET) imaging. This application is particularly relevant in oncology and neurology, where non-invasive imaging techniques are crucial for early detection and monitoring of diseases.

The synthesis of 2-Biphenyl-4'-fluoro-acetic Acid has been optimized through various methods reported in the literature. One common approach involves the reaction of 4-fluorobenzoyl chloride with biphenyl-2-methanol followed by hydrolysis to form the desired acid. Another method involves the palladium-catalyzed coupling reaction between 4-fluorophenylboronic acid and 2-bromobenzoic acid. These synthetic routes have been refined to achieve high yields and purity, making them suitable for large-scale production.

The physicochemical properties of 2-Biphenyl-4'-fluoro-acetic Acid, such as its solubility, stability, and melting point, have been thoroughly characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in polar solvents like water and methanol makes it suitable for use in aqueous-based formulations and biological assays.

In conclusion, 2-Biphenyl-4'-fluoro-acetic Acid (CAS No. 87293-37-6) is a multifaceted compound with significant potential in both research and industry. Its unique chemical structure and versatile reactivity make it an invaluable tool for chemists and pharmaceutical scientists working on the development of new drugs and diagnostic agents. As research continues to uncover new applications and properties of this compound, its importance is likely to grow even further.